1-(1-Methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-3-(2-nitro-phenyl)-urea

• IUPAC Name: 1-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)-3-(2-nitrophenyl)urea
• InChI: InChI=1S/C23H19N5O4/c1-27-18-13-7-5-11-16(18)20(15-9-3-2-4-10-15)25-21(22(27)29)26-23(30)24-17-12-6-8-14-19(17)28(31)32/h2-14,21H,1H3,(H2,24,26,30)
• InChI Key: OMMUFFDOCUDYMZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=NC(C1=O)NC(=O)NC3=CC=CC=C3[N+](=O)[O-])C4=CC=CC=C4
• Molecular Formula: C23H19N5O4
• Molecular Weight: 429.4 g/mol
• CAS No.: 119486-96-3

Description

1-(1-Methyl-2-oxo-5-phenyl-2,3-dihydro-1H-benzo[e][1,4]diazepin-3-yl)-3-(2-nitro-phenyl)-urea is a useful research compound. Its molecular formula is C23H19N5O4 and its molecular weight is 429.436. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Equimolar amounts of 3(R,S)-amino-1,3-dihydro-1-methyl-5-phenyl-2H-1,4-benzodiazepin-2-one and 2-nitrophenylisocyanate were mixed in 8 ml of dry tetrahydrofuran at room temperature. The reaction mixture was allowed to stand for 8 hours and was then filtered. The collected solids were washed with tetrahydrofuran and dried in vacuo over P2O5 to give the analytical product: m.p. 260°-261° C.